2-Bromo-5-iodotoluene
Overview
Description
2-Bromo-5-iodotoluene is an organic compound with the IUPAC name 1-bromo-4-iodo-2-methylbenzene . It has a molecular weight of 296.93 and is typically found in a liquid form .
Molecular Structure Analysis
The InChI code for 2-Bromo-5-iodotoluene is1S/C7H6BrI/c1-5-4-6(9)2-3-7(5)8/h2-4H,1H3 . This indicates that the molecule consists of a benzene ring with a bromine atom, an iodine atom, and a methyl group attached to it. Chemical Reactions Analysis
While specific chemical reactions involving 2-Bromo-5-iodotoluene are not detailed in the available sources, it is known that halogenated hydrocarbons like this compound can undergo various types of reactions, such as substitution and elimination reactions .Physical And Chemical Properties Analysis
2-Bromo-5-iodotoluene is a liquid at room temperature . It has a density of 2.07 , and its flash point is 148/20mm .Scientific Research Applications
Suzuki Reaction
2-Bromo-5-iodotoluene undergoes chemoselective Suzuki reaction with phenylboronic acid to yield the corresponding carboxylic acid . The Suzuki reaction is an organic reaction, classified as a coupling reaction, where the coupling partners are a boronic acid and an organohalide catalyzed by a palladium(0) complex.
Synthesis of 2-bromo-5-(4-bromo-2-methylphenyl)-3-methylpyridine
2-Bromo-5-iodotoluene may be used in the synthesis of 2-bromo-5-(4-bromo-2-methylphenyl)-3-methylpyridine . This compound could be used as a building block in the synthesis of various organic compounds.
Safety and Hazards
Mechanism of Action
Target of Action
2-Bromo-5-iodotoluene is a halogenated hydrocarbon . .
Mode of Action
It is known to undergo chemoselective suzuki reactions with phenylboronic acid to yield the corresponding carboxylic acid .
Biochemical Pathways
It is known to participate in suzuki reactions, which are a type of cross-coupling reaction used in organic synthesis .
Action Environment
The action of 2-Bromo-5-iodotoluene can be influenced by various environmental factors. For instance, it is sensitive to light . Therefore, it should be stored in a dark place to maintain its stability .
properties
IUPAC Name |
1-bromo-4-iodo-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrI/c1-5-4-6(9)2-3-7(5)8/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSQOGKONVJDRNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370807 |
Source
|
| Record name | 2-Bromo-5-iodotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-iodotoluene | |
CAS RN |
202865-85-8 |
Source
|
| Record name | 2-Bromo-5-iodotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-iodotoluene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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